Cas no 84219-05-6 (Bicyclo[2.2.2]octane-1-acetonitrile, 4-butyl-)

Bicyclo[2.2.2]octane-1-acetonitrile, 4-butyl- structure
84219-05-6 structure
Product Name:Bicyclo[2.2.2]octane-1-acetonitrile, 4-butyl-
CAS No:84219-05-6
MF:C14H23N
MW:205.33912396431
CID:667539
PubChem ID:20257150
Update Time:2025-04-19

Bicyclo[2.2.2]octane-1-acetonitrile, 4-butyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-acetonitrile, 4-butyl-
    • 2-(1-butyl-4-bicyclo[2.2.2]octanyl)acetonitrile
    • SCHEMBL10878900
    • 84219-05-6
    • (4-Butylbicyclo[2.2.2]octan-1-yl)acetonitrile
    • DTXSID90604218
    • Inchi: 1S/C14H23N/c1-2-3-4-13-5-8-14(9-6-13,10-7-13)11-12-15/h2-11H2,1H3
    • InChI Key: VHALXAKUWZRMLU-UHFFFAOYSA-N
    • SMILES: N#CCC12CCC(CCCC)(CC1)CC2

Computed Properties

  • Exact Mass: 205.183049738g/mol
  • Monoisotopic Mass: 205.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 23.8Ų
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